5-ethyl-4,6-dimethyl-2-thioxo-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: 5-ethyl-4,6-dimethyl-2-sulfanylidene-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C10H14N2OS/c1-4-7-5(2)8(9(11)13)10(14)12-6(7)3/h4H2,1-3H3,(H2,11,13)(H,12,14)
• InChI Key: QCGJGQPWBQMGTR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(NC(=S)C(=C1C)C(=O)N)C
• Molecular Formula: C10H14N2OS
• Molecular Weight: 210.30 g/mol

Description

5-ethyl-4,6-dimethyl-2-thioxo-1,2-dihydro-3-pyridinecarboxamide, also known as EMD 57283, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound belongs to the class of thioxopyridinecarboxamides and has been studied extensively for its biological and pharmacological properties.

Mechanism of Action

The mechanism of action of 5-ethyl-4,6-dimethyl-2-thioxo-1,2-dihydro-3-pyridinecarboxamide 57283 is not fully understood. However, studies have suggested that this compound may exert its anti-tumor effects by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in the regulation of gene expression. Inhibition of HDACs leads to the accumulation of acetylated histones, which in turn leads to changes in gene expression and cell cycle arrest.
Biochemical and Physiological Effects
This compound 57283 has been shown to have a variety of biochemical and physiological effects. Studies have shown that this compound can induce DNA damage and oxidative stress in cancer cells. Additionally, this compound 57283 has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-ethyl-4,6-dimethyl-2-thioxo-1,2-dihydro-3-pyridinecarboxamide 57283 in lab experiments is its potent anti-tumor activity. This makes it an ideal compound for studying the mechanisms of cancer cell growth and proliferation. However, one of the major limitations of using this compound is its low solubility in aqueous solutions. This can make it difficult to administer in in vitro and in vivo experiments.

Future Directions

There are several future directions for research on 5-ethyl-4,6-dimethyl-2-thioxo-1,2-dihydro-3-pyridinecarboxamide 57283. One potential area of research is to explore the potential of this compound as a therapeutic agent for cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on gene expression. Finally, more research is needed to explore the potential of this compound 57283 in other areas of scientific research, such as neurodegenerative diseases and inflammation.
Conclusion
In conclusion, this compound 57283 is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been extensively studied for its anti-tumor activity and its potential as a therapeutic agent for cancer. While there are some limitations to using this compound in lab experiments, there are several future directions for research on this compound 57283 that could lead to important discoveries in the field of scientific research.

Scientific Research Applications

5-ethyl-4,6-dimethyl-2-thioxo-1,2-dihydro-3-pyridinecarboxamide 57283 has been extensively studied for its potential applications in scientific research. One of the major research areas where this compound has been explored is in the field of cancer research. Studies have shown that this compound 57283 has potent anti-tumor activity against various cancer cell lines. Additionally, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells.